Cas no 946262-39-1 (N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide
• CAS No: 946262-39-1
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 6068215
• PubChem ID: 16866564
• Update Time: 2025-06-09

N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide
• 2-Furancarboxamide, N-[(5-phenyl-3-isoxazolyl)methyl]-
• N-((5-phenylisoxazol-3-yl)methyl)furan-2-carboxamide
• 946262-39-1
• N-[(5-phenyl-1,2-oxazol-3-yl)methyl]furan-2-carboxamide
• F2493-0105
• AKOS024651540

• Inchi： 1S/C15H12N2O3/c18-15(13-7-4-8-19-13)16-10-12-9-14(20-17-12)11-5-2-1-3-6-11/h1-9H,10H2,(H,16,18)
• InChI Key： FKJODVPSJVDCON-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1C=C(C2=CC=CC=C2)ON=1)=O

Computed Properties

• Exact Mass: 268.08479225g/mol
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 543.8±45.0 °C(Predicted)
• pka: 12.65±0.46(Predicted)

Additional information on N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide

Professional Introduction to N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide (CAS No. 946262-39-1)

N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide), identified by its CAS number 946262-39-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework composed of an oxazole ring fused with a furan moiety, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The structural motif of N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide encompasses two heterocyclic components: the oxazole ring and the furan ring. The oxazole ring is known for its stability and presence in various bioactive natural products, while the furan ring contributes to the molecule's electronic properties and potential interactions with biological targets. The combination of these two heterocycles in a single scaffold suggests that this compound may exhibit a range of pharmacological effects, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that incorporate oxazole and furan rings due to their demonstrated biological activity. For instance, derivatives of these heterocycles have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the phenyl group in N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide further enhances its potential by increasing lipophilicity and influencing binding interactions with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide exemplify this principle by combining multiple pharmacophoric elements into a single molecule. This approach has led to the identification of novel lead compounds with improved pharmacokinetic profiles and enhanced target specificity. The synthesis of such complex molecules often requires advanced chemical methodologies, including multi-step organic synthesis and purification techniques.

The chemical synthesis of N-(5-phenyl-1,2-oxazol-3-yl)methylfuran-2-carboxamide involves several key steps that highlight the expertise required in medicinal chemistry. The construction of the oxazole ring typically involves cyclocondensation reactions between 1,2-diketones or β-ketoesters with hydroxamic acids or amides. Subsequent functionalization of the furan ring can be achieved through halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves coupling the oxazole-furan scaffold to the carboxamide moiety, which can be accomplished using amide-forming reactions such as acylation or carbodiimide-mediated coupling.

The biological evaluation of N-(5-phenyl-1,2-oxazol-3-yli)methylfuran -carboxamide has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression. Additionally, its interaction with cellular receptors has been investigated for possible applications in treating inflammatory diseases. These findings underscore the importance of rational drug design in identifying molecules with therapeutic potential.

The development of computational tools for predicting molecular properties has accelerated the process of drug discovery significantly. Techniques such as molecular docking and quantum mechanical calculations are now routinely used to assess how N-(5 - phenyl - 1 , 2 - ox az ol - 3 - yl) methyl furan - 2 - carboxamide interacts with biological targets at the atomic level. These computational methods not only save time but also provide valuable insights into the structure-function relationships that govern biological activity.

In conclusion, N-(5 - phenyl - 1 , 2 - ox az ol - 3 - yl) methyl furan - 2 - carboxamide (CAS No . 946262 - 39 - 1) represents a fascinating example of how structural complexity can lead to novel pharmacological effects . Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further research in medicinal chemistry . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in the development of next-generation therapeutics .